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Compound of Interest

Compound Name: 2-Amino-4-(benzyloxy)phenol

CAS No.: 102580-07-4

Cat. No.: B111017

Get Quote

In the landscape of pharmaceutical and materials science, 4-aminophenol derivatives

represent a critical class of intermediates. They form the core scaffold of numerous analgesic

and antipyretic drugs and are indispensable in the synthesis of dyes and other specialized

polymers[1]. The synthesis of these complex molecules often necessitates a strategic approach

to protecting reactive functional groups. The benzyl (Bn) group is a widely employed protecting

group for phenols due to its robustness under a wide range of acidic and basic conditions[2].

This application note provides a comprehensive, in-depth guide for researchers, scientists, and

drug development professionals on the deprotection of the benzyl group from 2-Amino-4-
(benzyloxy)phenol to yield the valuable intermediate, 4-amino-2-hydroxyphenol. We will delve

into the causality behind experimental choices, provide field-proven protocols, and offer

insights into troubleshooting and optimization.

Reaction Overview and Strategic Considerations
The primary transformation is the selective cleavage of the benzylic C-O ether bond. While

seemingly straightforward, the presence of both an amino (-NH₂) group and a phenolic

hydroxyl (-OH) group on the same aromatic ring introduces specific challenges. The electron-
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donating nature of these groups can influence the reactivity of the aromatic ring, and the

basicity of the amino group can potentially interact with or poison certain catalysts. Therefore,

the choice of deprotection methodology is paramount to ensure high yield, purity, and

preservation of the core molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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